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Compound of Interest

Compound Name: 1,8-Nonadiyne

Cat. No.: B1581614 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical reagents is paramount. This guide provides a comprehensive overview of the safety

and handling precautions for 1,8-Nonadiyne, a versatile building block in organic synthesis.

Physicochemical Properties
1,8-Nonadiyne is a linear alkyne with two terminal triple bonds, making it a valuable precursor

in the synthesis of more complex molecules.[1] It is a colorless to yellow, clear liquid under

standard conditions.[2][3]
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Property Value Source

Molecular Formula C9H12 [4]

Molecular Weight 120.19 g/mol [4]

Appearance Colorless to Yellow clear liquid [2]

Melting Point -21 °C / -5.8 °F [3][5]

Boiling Point
55 - 55.4 °C / 131 - 131.7 °F @

13 mmHg
[5]

Flash Point 41 °C / 105.8 °F [5]

Density 0.799 g/mL at 25 °C [3]

Vapor Density 4.1 [5]

Solubility
Not miscible or difficult to mix

in water
[6]

Refractive Index n20/D 1.449 [3]

Hazard Identification and Classification
1,8-Nonadiyne is classified as a flammable liquid and poses several health hazards.[4][5]
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Hazard Class Category GHS Code Description

Flammable liquids 3 H226
Flammable liquid and

vapor[2][4]

Skin

corrosion/irritation
2 H315

Causes skin

irritation[4]

Serious eye

damage/eye irritation
2 H319

Causes serious eye

irritation[4]

Specific target organ

toxicity, single

exposure; Respiratory

tract irritation

3 H335
May cause respiratory

irritation[4]

Aspiration hazard H304

May be fatal if

swallowed and enters

airways[2]

Safe Handling and Storage
Proper handling and storage procedures are crucial to minimize the risks associated with 1,8-
Nonadiyne.

Personal Protective Equipment (PPE)
When handling 1,8-Nonadiyne, appropriate personal protective equipment must be worn. This

includes:

Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[2]

Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.[2]

Respiratory Protection: Use in a well-ventilated area or under a fume hood. If ventilation is

inadequate, use a NIOSH-approved respirator.

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood.[5]
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Use explosion-proof electrical, ventilating, and lighting equipment.[2][5]

Ground and bond containers and receiving equipment to prevent static discharge.[2][5]

Handling Procedures
Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[2][5]

Use only non-sparking tools.[2][5]

Take precautionary measures against static discharge.[2][5]

Avoid contact with skin and eyes.[5]

Avoid inhalation of vapor or mist.[5]

Wash hands thoroughly after handling.[2]

Storage Conditions
Store in a tightly closed container in a dry and well-ventilated place.[2][5]

Keep cool.[2][5]

Store in a flammables area.[5]

Store locked up.[2]

Recommended storage temperature is 2-8°C.[3]

First-Aid Measures
In case of exposure to 1,8-Nonadiyne, immediate medical attention is necessary.
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Exposure Route First-Aid Procedure

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[2]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower. If skin irritation

occurs, get medical advice/attention.[2]

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. Get medical attention if

symptoms occur.

Ingestion
Do NOT induce vomiting. Immediately call a

POISON CENTER or doctor/physician.

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry sand, dry chemical, or alcohol-resistant foam.[2]

Water mist may be used to cool closed containers.[5]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Specific Hazards: Flammable liquid and vapor. Vapors may form explosive mixtures with air.

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.[5]

Accidental Release Measures
Personal Precautions: Remove all sources of ignition. Ensure adequate ventilation. Use

personal protective equipment.[5]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let

product enter drains.
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Methods for Containment and Cleaning Up: Absorb with liquid-binding material (sand,

diatomite, acid binders, universal binders, sawdust). Dispose of contaminated material as

waste according to regulations.

Stability and Reactivity
Reactivity: No data available.[7]

Chemical Stability: Stable under normal conditions.[5]

Conditions to Avoid: Heat, flames, and sparks.[5]

Incompatible Materials: Strong oxidizing agents.[5]

Hazardous Decomposition Products: No data available.[7]

Hazardous Polymerization: Hazardous polymerization does not occur.[5]

Experimental Protocols
While detailed experimental protocols for specific reactions involving 1,8-Nonadiyne are

proprietary and depend on the specific research context, the following provides a general

workflow for a typical hydrosilylation reaction, a common application of this compound.[3]

Preparation

Reaction Work-up and Purification Analysis

Prepare Reactants:
1,8-Nonadiyne

Hydrosilane
Catalyst (e.g., Karstedt's)

Dissolve 1,8-Nonadiyne
in Anhydrous Solvent

Prepare Dry Glassware
under Inert Atmosphere

Add Catalyst Add Hydrosilane
Dropwise at 0°C

Warm to Room Temperature
and Stir

Monitor Reaction
(TLC, GC-MS) Quench Reaction Extract with

Organic Solvent Dry Organic Layer Concentrate under
Reduced Pressure

Purify by
Column Chromatography

Characterize Product
(NMR, IR, MS)
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General workflow for a hydrosilylation reaction involving 1,8-Nonadiyne.

Logical Relationship of Handling Precautions
The following diagram illustrates the logical flow of precautions when working with 1,8-
Nonadiyne, from initial assessment to emergency response.
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Safe Handling Logic for 1,8-Nonadiyne

Hazard Assessment

Control Measures

Safe Handling & Storage

Emergency Procedures

Identify Hazards:
- Flammable

- Irritant
- Aspiration Risk

Engineering Controls:
- Fume Hood
- Grounding

inform

Administrative Controls:
- SOPs

- Training

inform

Personal Protective Equipment (PPE):
- Gloves

- Goggles
- Lab Coat

inform

Handling:
- Avoid Ignition Sources

- Use Non-Sparking Tools

enable enable enable

Storage:
- Cool, Well-Ventilated Area
- Tightly Sealed Container

leads to

Spill Response:
- Evacuate

- Absorb & Contain

if incident occurs

Fire Response:
- Use Appropriate Extinguisher

- Evacuate

if incident occurs

First Aid:
- Follow SDS Guidelines

if incident occurs

if incident occurs if incident occursif incident occurs

Click to download full resolution via product page

Logical relationship of handling precautions for 1,8-Nonadiyne.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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